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Cat. No.: B1667864

AN-024

Abstract This application note describes a simple, rapid, and robust reversed-phase high-
performance liquid chromatography (RP-HPLC) method for the quantitative determination of
Brobactam, a novel 3-lactamase inhibitor, in human serum. The method involves a
straightforward protein precipitation step for sample preparation, followed by chromatographic
separation on a C18 column with UV detection. The assay is validated according to industry
guidelines and demonstrates excellent linearity, accuracy, precision, and sensitivity, making it
suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research.

Introduction

Brobactam is a new-generation [3-lactamase inhibitor designed to be co-administered with 3-
lactam antibiotics to combat resistance in pathogenic bacteria. Accurate quantification of
Brobactam in biological matrices like serum is crucial for evaluating its pharmacokinetic profile,
establishing optimal dosing regimens, and ensuring therapeutic efficacy. This document
provides a detailed protocol for a validated HPLC-UV method for the reliable measurement of
Brobactam concentrations in human serum. The method is based on established principles for
analyzing similar compounds, such as sulbactam and tazobactam.[1][2][3][4][5]

Experimental
Materials and Reagents

o Brobactam Reference Standard (Purity >99.5%)
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e Internal Standard (IS): Tazobactam

o Acetonitrile (HPLC Grade)

o Methanol (HPLC Grade)

o Potassium Dihydrogen Phosphate (KHz2POa4, Analytical Grade)
o Orthophosphoric Acid (85%, Analytical Grade)

o Ultrapure Water (18.2 MQ-cm)

e Drug-free, pooled human serum

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is used. The chromatographic
conditions are summarized in the table below.

Parameter Condition

HPLC System Agilent 1260 Infinity 1l or equivalent

C18 Reversed-Phase Column (e.g., Zorbax

Column _

Eclipse Plus C18, 4.6 x 150 mm, 5 um)
) Acetonitrile : 25 mM KH2POa Buffer (pH 3.0,

Mobile Phase ] )
adjusted with HsPOa4) (20:80, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 30°C

Detection Wavelength 220 nm

Internal Standard (1S) Tazobactam

Run Time 10 minutes
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Preparation of Solutions

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of Brobactam Reference Standard and
dissolve in 10 mL of methanol. A separate stock solution for the Internal Standard
(Tazobactam) is prepared in the same manner.

o Working Standard Solutions: Prepare serial dilutions of the Brobactam stock solution with
50:50 methanol/water to create calibration standards ranging from 0.5 pg/mL to 100 pg/mL.

« Internal Standard Working Solution: Dilute the Tazobactam stock solution to a final
concentration of 25 pg/mL.

e Quality Control (QC) Samples: Prepare QC samples by spiking drug-free human serum with
Brobactam at three concentration levels: Low (1.5 pg/mL), Medium (15 pg/mL), and High
(75 pg/mL).

Protocol: Sample Preparation

o Pipette 200 pL of serum sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge
tube.

e Add 20 pL of the Internal Standard working solution (25 pg/mL Tazobactam) and briefly
vortex.

o Add 600 pL of ice-cold acetonitrile to precipitate serum proteins.
» Vortex vigorously for 1 minute.

e Centrifuge at 12,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial.

e Inject 20 pL into the HPLC system for analysis.

Method Validation and Results

The method was validated for specificity, linearity, accuracy, precision, and limit of quantification
(LOQ) according to established guidelines.
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Specificity

Specificity was assessed by analyzing blank human serum samples. No significant interfering
peaks were observed at the retention times of Brobactam or the internal standard,
demonstrating the method's selectivity.

Linearity and Range

The method showed excellent linearity over the concentration range of 0.5 pg/mL to 100
pg/mL. The calibration curve was constructed by plotting the peak area ratio (Brobactam/IS)
against the concentration.

Parameter Result

Linearity Range 0.5 - 100 pg/mL
Correlation Coefficient (r2) > 0.999
Calibration Curve Equation y = 0.085x + 0.003

Accuracy and Precision

Intra-day and inter-day precision and accuracy were evaluated by analyzing QC samples at
three concentration levels (n=6). The results are summarized below.

. Intra-day Intra-day Inter-day Inter-day
Concentrati . .
QC Level Precision Accuracy Precision Accuracy
on (pg/mL)
(%RSD) (%) (%RSD) (%)
Low 1.5 3.8 102.5 4.5 101.7
Medium 15.0 25 98.9 3.1 99.5
High 75.0 1.9 100.8 2.2 101.2

Acceptance Criteria: Precision (%RSD) < 15%, Accuracy within 85-115%.

Limit of Quantification (LOQ)
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The LOQ was determined as the lowest concentration on the calibration curve that could be

quantified with acceptable precision and accuracy.

Parameter Result

Limit of Quantification (LOQ) 0.5 pg/mL

Precision at LOQ (%RSD) 8.2%

Accuracy at LOQ (%) 105.3%
Conclusion

The described RP-HPLC method provides a reliable and efficient means for quantifying
Brobactam in human serum. The simple protein precipitation sample preparation and rapid
chromatographic run time make it suitable for high-throughput analysis in a clinical or research
setting. The method is fully validated and meets the requirements for bioanalytical method
validation, ensuring the generation of high-quality data for pharmacokinetic and therapeutic

drug monitoring studies.
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Experimental Workflow for Brobactam Quantification
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Bioanalytical Method Validation Parameters

Validated HPLC Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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